Cas no 1678527-98-4 (Tert-butyl N-(3-ethynyloxetan-3-yl)carbamate)

• Product Name: Tert-butyl N-(3-ethynyloxetan-3-yl)carbamate
• CAS No: 1678527-98-4
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• MDL: MFCD30531338
• CID: 4610939
• PubChem ID: 117953863
• Update Time: 2025-10-19

Tert-butyl N-(3-ethynyloxetan-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-ethynyloxetan-3-yl)carbamate
• tert-Butyl (3-ethynyloxetan-3-yl)carbamate
• 3-(Boc-amino)-3-ethynyloxetane
• AMY35562
• C(#C)C1(COC1)NC(OC(C)(C)C)=O
• t-Butyl N-(3-ethynyloxetan-3-yl)carbamate
• Carbamic acid, N-(3-ethynyl-3-oxetanyl)-, 1,1-dimethylethyl ester
• P16794
• SY048109
• EN300-7372088
• AKOS030630935
• tert-Butyl(3-ethynyloxetan-3-yl)carbamate
• SCHEMBL16569355
• DB-101946
• SB40851
• AS-53635
• 1678527-98-4
• MFCD30531338
• CS-0048076
• Tert-butyl N-(3-ethynyloxetan-3-yl)carbamate

• MDL： MFCD30531338
• Inchi： 1S/C10H15NO3/c1-5-10(6-13-7-10)11-8(12)14-9(2,3)4/h1H,6-7H2,2-4H3,(H,11,12)
• InChI Key： CGTDXHSWFMCFEL-UHFFFAOYSA-N
• SMILES： O1CC(C#C)(C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 197.10519334 g/mol
• Monoisotopic Mass: 197.10519334 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 47.6
• Molecular Weight: 197.23

Additional information on Tert-butyl N-(3-ethynyloxetan-3-yl)carbamate

Tert-butyl N-(3-ethynyloxetan-3-yl)carbamate (CAS No. 1678527-98-4): An Overview of Its Synthesis, Properties, and Applications

Tert-butyl N-(3-ethynyloxetan-3-yl)carbamate (CAS No. 1678527-98-4) is a versatile compound that has gained significant attention in recent years due to its unique structural features and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its tert-butyl carbamate moiety and a 3-ethynyloxetan-3-yl group, which together confer it with valuable properties that make it an attractive candidate for further investigation.

The synthesis of Tert-butyl N-(3-ethynyloxetan-3-yl)carbamate typically involves a multi-step process that begins with the preparation of the oxetane ring. One common approach is to start with an appropriate epoxide, which is then converted into the oxetane through a ring-opening reaction. The resulting oxetane can be further functionalized to introduce the ethynyl group, followed by the formation of the tert-butyl carbamate moiety. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making the synthesis more accessible and cost-effective.

In terms of its physical and chemical properties, Tert-butyl N-(3-ethynyloxetan-3-yl)carbamate exhibits high stability under a wide range of conditions. The tert-butyl carbamate group provides protection for the amine functionality, which is crucial for maintaining the compound's integrity during subsequent synthetic transformations or biological evaluations. The presence of the ethynyl group also offers opportunities for further functionalization through click chemistry reactions, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC), which has become a cornerstone in modern synthetic chemistry.

One of the key areas where Tert-butyl N-(3-ethynyloxetan-3-yl)carbamate has shown promise is in the development of prodrugs. Prodrugs are biologically inactive derivatives that are converted into their active forms within the body through metabolic processes. The tert-butyl carbamate group in this compound can serve as a prodrug moiety, allowing for controlled release of the active amine upon cleavage by esterases or other enzymes. This property is particularly useful in optimizing pharmacokinetic profiles and reducing side effects associated with direct administration of active drugs.

Recent studies have also explored the potential of Tert-butyl N-(3-ethynyloxetan-3-yl)carbamate as a building block for constructing more complex molecular architectures. For instance, researchers have utilized this compound as a key intermediate in the synthesis of peptidomimetics and other bioactive molecules. The oxetane ring provides rigidity and conformational constraints that can enhance binding affinity and selectivity towards specific biological targets. Additionally, the ethynyl group can be used to introduce fluorophores or other imaging agents, enabling real-time monitoring of drug delivery and distribution.

In the context of medicinal chemistry, Tert-butyl N-(3-ethynyloxetan-3-yl)carbamate has been investigated for its potential as a scaffold for developing novel therapeutic agents. One notable application is in the field of neurodegenerative diseases, where compounds derived from this scaffold have shown promising neuroprotective effects. For example, derivatives of this compound have been found to inhibit specific enzymes involved in neuroinflammation and oxidative stress, thereby reducing neuronal damage and improving cognitive function.

Beyond its medicinal applications, Tert-butyl N-(3-ethynyloxetan-3-yl)carbamate has also found use in materials science and polymer chemistry. The unique combination of functional groups makes it suitable for designing stimuli-responsive materials and smart polymers. These materials can respond to changes in environmental conditions such as pH, temperature, or light, making them valuable for applications ranging from drug delivery systems to adaptive coatings.

In conclusion, Tert-butyl N-(3-ethynyloxetan-3-yl)carbamate (CAS No. 1678527-98-4) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, materials science, and beyond. Its unique structural features and versatile reactivity make it an attractive candidate for further research and development. As new synthetic methods continue to emerge and our understanding of its biological properties deepens, it is likely that this compound will play an increasingly important role in advancing various scientific fields.